1-Hexadecanamine-15N

• Molecular Formula: C₁₆H₃₅¹⁵N
• Molecular Weight: 242.45
• Synonyms: 1-Aminohexadecane-15N; 1-Hexadecanylamine-15N; 1-Hexadecylamine-15N; Alamine 6-15N; Alamine 6D-15N; Amine PB-15N; Armeen 16D-15N; Cetylamine-15N; HDA-15N; Monohexadecylamine-15N; NSC 8489-15N; Nissan Amine PB-15N; Palmitamine-15N; Palmitylamine-15N

Description

1-Hexadecanamine-15N (C₁₆H₃₅¹⁵N) is a stable isotopically labeled analog of 1-Hexadecanamine (CAS 143-27-1), where the natural abundance nitrogen atom (¹⁴N) is replaced with the ¹⁵N isotope. This compound has a molecular weight of 242.45 g/mol and is primarily used as a biochemical building block in tracer studies, metabolic research, and analytical applications requiring isotopic differentiation . It is supplied in highly purified grades (e.g., 5 mg and 50 mg packs) by vendors such as US Biological Life Sciences and Pharmaffiliates, with pricing reflecting its specialized synthesis (e.g., 25 mg costs ~€1,552) . Its non-labeled counterpart, 1-Hexadecanamine (C₁₆H₃₅N, MW 241.46 g/mol), is a long-chain primary amine used in surfactants, corrosion inhibitors, and organic synthesis .

Comparison with Similar Compounds

Structural and Isotopic Differences

The table below highlights key differences between 1-Hexadecanamine-15N and structurally related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications	Isotopic Labeling
This compound	C₁₆H₃₅¹⁵N	242.45	H293522	Isotopic tracing, biochemical research	¹⁵N-labeled
1-Hexadecanamine	C₁₆H₃₅N	241.46	143-27-1	Surfactants, organic synthesis	None
1-Undecanamine	C₁₁H₂₅N	171.32	7307-55-3	Intermediate in polymer chemistry	None
1-Hexadecanesulfonic Acid Sodium Salt	C₁₆H₃₃SO₃Na	328.49	15015-81-3	Ion-pairing agent in chromatography	None
N-Ethyl-1-Hexadecanamine	C₁₈H₃₉N	269.51	-	Specialty surfactants, phase-transfer catalysts	None

Key Observations :

Isotopic Labeling: this compound is distinguished by its ¹⁵N isotope, enabling precise tracking in mass spectrometry and nuclear magnetic resonance (NMR) studies. This contrasts with non-labeled analogs like 1-Hexadecanamine, which lack isotopic specificity .

Chain Length and Functional Groups :

• This compound and 1-Hexadecanamine share identical carbon chains but differ in nitrogen isotope and molecular weight (ΔMW = +0.99 g/mol) .
• 1-Undecanamine (C₁₁H₂₅N) has a shorter alkyl chain (C11 vs. C16), resulting in lower molecular weight (171.32 g/mol) and distinct physical properties, such as higher water solubility (log₁₀WS = -4.31) compared to 1-Hexadecanamine (log₁₀WS = -6.82) .
• 1-Hexadecanesulfonic Acid Sodium Salt incorporates a sulfonic acid group, enhancing polarity for chromatographic applications .

Thermodynamic Properties :

• 1-Hexadecanamine has a boiling point of 332–335°C and melting point of 46°C , whereas the N-ethyl derivative (C₁₈H₃₉N) exhibits a higher molecular weight (269.51 g/mol) and altered solubility due to the ethyl substitution .